Cas no 54711-67-0 (2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethanol hydrochloride)

• Product Name: 2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethanol hydrochloride
• CAS No: 54711-67-0
• MF: C₁₃H₁₈ClF₃N₂O
• MW: 310.743032932281
• CID: 1593435
• PubChem ID: 3041684
• Update Time: 2025-04-21

2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethanol hydrochloride
• 2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]ethanol,hydrochloride
• 4-(3-(Trifluoromethyl)phenyl)-1-piperazineethanol monohydrochloride
• 1-Piperazineethanol, 4-(3-(trifluoromethyl)phenyl)-, monohydrochloride
• SCHEMBL11805082
• 54711-67-0
• 2-(4-m-Trifluoromethylphenylpiperazino)ethanol monohydrochloride
• KNFHVCMMLFRKSU-UHFFFAOYSA-N
• DTXSID10203181

• Inchi： 1S/C13H17F3N2O.ClH/c14-13(15,16)11-2-1-3-12(10-11)18-6-4-17(5-7-18)8-9-19;/h1-3,10,19H,4-9H2;1H
• InChI Key： KNFHVCMMLFRKSU-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)N1CCN(CCO)CC1)(F)F

Computed Properties

• Exact Mass: 310.10614
• Monoisotopic Mass: 310.105976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7

Experimental Properties

• Boiling Point: 369.9°C at 760 mmHg
• Flash Point: 177.5°C
• PSA: 26.71